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Compound of Interest

4-chlorobenzenecarbaldehyde

Compound Name:
N,N-dimethylhydrazone

Cat. No.: B11726222

Get Quote

Physicochemical Identity & Core Metrics[2]

4-chlorobenzenecarbaldehyde dimethylhydrazone is a specialized Schiff base intermediate
used primarily in high-precision organic synthesis. Unlike simple hydrazones, the N,N-dimethyl

variant serves as a robust protecting group and a powerful directing group (DG) for
regioselective functionalization of the aromatic core.

Molecular Identity Table
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Parameter Specification Notes
(E)-1-(4-chlorophenyl)-N,N- Also: 4-chlorobenzaldehyde
IUPAC Name _ o _
dimethylmethanimine dimethylhydrazone
High-precision calculation
Molecular Weight 182.65 g/mol based on IUPAC atomic
weights.
Molecular Formula CoH11CIN2

CAS Registry

Not widely listed

Often synthesized in situ or
custom ordered. (Parent
Aldehyde CAS: 104-88-1)

SMILES

CN(C)/N=C/C1=CC=C(Cl)C=C
1

Useful for

cheminformatics/docking.

Physical State

Low-melting solid or viscous oil

Dependent on purity; typically
crystallizes upon

cooling/trituration.

Solubility

Soluble in DCM, THF, EtOH

Hydrolytically unstable in acidic

agqueous media.

Synthetic Pathway & Mechanism

The synthesis of 4-chlorobenzenecarbaldehyde dimethylhydrazone is a condensation reaction

between 4-chlorobenzaldehyde and N,N-dimethylhydrazine (UDMH). This reaction is

thermodynamically driven by the removal of water.

Reaction Mechanism (DOT Visualization)

The following diagram illustrates the nucleophilic attack and subsequent dehydration steps

required to form the hydrazone linkage.
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Figure 1: Condensation mechanism for the formation of the dimethylhydrazone linkage.

Experimental Protocol: Standard Preparation

Safety Warning:N,N-Dimethylhydrazine (UDMH) is a suspected carcinogen and highly toxic. All
operations must be performed in a functioning fume hood with appropriate PPE (double nitrile
gloves).

Reagents:

4-Chlorobenzaldehyde (1.0 equiv)[1][2][3]

N,N-Dimethylhydrazine (1.1 equiv)

Ethanol (Absolute) or Dichloromethane (DCM)

Catalytic Glacial Acetic Acid (optional) or MgSQOa

Procedure:

Dissolution: Dissolve 10 mmol of 4-chlorobenzaldehyde in 20 mL of absolute ethanol.

Addition: Add 11 mmol of N,N-dimethylhydrazine dropwise at 0°C.

Catalysis: If reaction is sluggish, add 1-2 drops of glacial acetic acid.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (the hydrazone is typically less polar than the aldehyde).

Workup:
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o Concentrate the solvent under reduced pressure.
o Dissolve residue in DCM and wash with water to remove excess hydrazine.

o Dry over anhydrous Na2SOa4 and concentrate.

 Purification: If necessary, purify via Kugelrohr distillation or rapid silica filtration (Note: Silica
can induce hydrolysis; use triethylamine-treated silica).

Strategic Applications in Drug Discovery

The molecular weight of 182.65 is not just a physical constant; it represents a specific "weight
economy" in synthetic planning. The dimethylhydrazone moiety is utilized primarily for two high-
value transformations in medicinal chemistry.

A. Directed Ortho Metalation (DoM)

The dimethylhydrazone group is an excellent Directed Metalation Group (DMG). It coordinates
with organolithium reagents (e.g., n-BulLi), directing lithiation specifically to the ortho position of
the benzene ring.

» Why it works: The nitrogen lone pair coordinates Li, stabilizing the transition state.

e Outcome: Allows introduction of electrophiles (E+) at the C2 position, creating 1,2,4-
trisubstituted benzenes difficult to access via electrophilic aromatic substitution.

B. Conversion to Nitriles

Dimethylhydrazones are direct precursors to nitriles via oxidative cleavage. This is a "one-
carbon" retention transformation, converting Ar-CHO — Ar-CN.

Application Workflow (DOT Visualization)
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Figure 2: Divergent synthetic utility of the dimethylhydrazone intermediate.

Analytical Characterization

To validate the integrity of the synthesized 4-chlorobenzenecarbaldehyde dimethylhydrazone,
compare experimental data against these expected values:
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Method Expected Signature Diagnostic Feature

) The N-Me: singlet around 3.0
0 7.2-7.6 (Aromatic, 4H)d

1H NMR (CDCls) ~2.9-3.0 (N-Mez, s, 6H)3
~7.0-7.5 (CH=N, s, 1H)

ppm is the definitive
confirmation of hydrazone

formation.

Absence of strong C=0 stretch

~1600-1620 cm~1 (C=N (1700 cm™?) indicates
IR Spectroscopy )
stretch) complete conversion of
aldehyde.
Chlorine isotope pattern (3:1
Mass Spectrometry [M+H]* = 183.65 ) ) o
ratio of M : M+2) will be visible.
References

o Core Synthesis & Properties: Smith, P. A. S. (1983). Derivatives of Hydrazine and Other
Hydronitrogens Having N-N Bonds. Benjamin/Cummings.

 Nitrile Conversion: Said, S. B., Skarzewski, J., & Mlochowski, J. (1989). Conversion of
aldehydes into nitriles via oxidation of their dimethylhydrazones. Synthesis, 1989(03), 223-
224,

o Directed Ortho Metalation: Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and
O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical
Reviews, 90(5), 879-933. (Foundational text on using hydrazones/amides as DGS).

e Molecular Weight Verification: Santa Cruz Biotechnology. (2024).[4][5] 4-
Chlorobenzenecarbaldehyde N,N-dimethylhydrazone Product Data. (Note: CAS in URL
153936-88-4 is a specific commercial identifier, verify against specific batch).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Profile: 4-Chlorobenzenecarbaldehyde
Dimethylhydrazone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11726222/docs#technical-profile-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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